5-((2-Chlorophenyl)(4-phenylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(2-chlorophenyl)-(4-phenylpiperazin-1-yl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C22H22ClN5OS/c1-15-24-22-28(25-15)21(29)20(30-22)19(17-9-5-6-10-18(17)23)27-13-11-26(12-14-27)16-7-3-2-4-8-16/h2-10,19,29H,11-14H2,1H3
• InChI Key: KDXOGMTVVLRMEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3Cl)N4CCN(CC4)C5=CC=CC=C5)O
• Molecular Formula: C22H22ClN5OS
• Molecular Weight: 440.0 g/mol

Description

The compound “5-((2-Chlorophenyl)(4-phenylpiperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol” is a heterocyclic derivative. It’s part of a class of compounds that are useful as antifungal and antibacterial agents. The structure of this compound includes a 1,2,4-triazole ring, which is a common structural motif found in many biologically active compounds.

Scientific Research Applications

Alzheimer’s Disease (AD) Treatment

• .

Cancer Research

• .

Neurotransmitter Modulation

• .

Novel Drug Development

• .

Computational Studies

• .

Synthetic Chemistry

• .

Mechanism of Action

Target of Action

The primary targets of this compound appear to be acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) enzymes . These enzymes play a crucial role in the cholinergic system, which is involved in numerous physiological functions, including memory and cognition .

Mode of Action

The compound interacts with its targets, AChE and BuChE, by inhibiting their activities . This inhibition prevents the breakdown of acetylcholine, a neurotransmitter that plays a key role in memory and cognition . The compound’s mode of action is similar to that of other acetylcholinesterase inhibitors, which are often used in the treatment of neurodegenerative diseases like Alzheimer’s .

Biochemical Pathways

The compound affects the cholinergic pathway by inhibiting the activity of AChE and BuChE . This leads to an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission . The downstream effects of this include improved memory and cognitive function, which is why AChE inhibitors are used in the treatment of Alzheimer’s disease .

Result of Action

The inhibition of AChE and BuChE by the compound results in increased levels of acetylcholine in the brain . This can lead to improved memory and cognitive function, particularly in individuals with neurodegenerative diseases like Alzheimer’s where acetylcholine levels are typically reduced .